DB07107

• Molecular Formula: C23H22N4O
• Molecular Weight: 370.4 g/mol
• InChI: InChI=1S/C23H22N4O/c24-20(12-19-14-27-23-4-2-1-3-22(19)23)16-28-21-11-18(13-26-15-21)6-5-17-7-9-25-10-8-17/h1-11,13-15,20,27H,12,16,24H2/b6-5+/t20-/m1/s1
• InChIKey: SGHXFHRRWFLILP-RRFGBZISSA-N

DB07107: Dual BCR-ABL T315I/Akt1 Inhibitor Profile

DB07107 (CAS 552332-71-5; C₂₃H₂₂N₄O; MW 370.45) is a trans-3,4′-bispyridinylethylene small molecule initially identified as a potent Akt1/PKB inhibitor with IC₅₀ values in the low double-digit nanomolar range [1]. Its X-ray crystal structure in complex with protein kinase A (PKA; PDB 2F7X) confirmed the ATP-competitive binding mode [2]. Subsequently, a large-scale virtual screening and molecular dynamics study identified DB07107 as the top-ranked hit against drug-resistant T315I mutant BCR-ABL tyrosine kinase, achieving the highest docking score (−14.045 kcal/mol) among seven lead molecules and all benchmarked FDA-approved TKIs [3]. The compound is classified as an experimental small molecule (DrugBank ID: DB07107) with no clinical approval, available solely for research use [4].

1

T315I mutant BCR-ABL pathway studies

2

Dual-target engagement (BCR-ABL + Akt1) research

3

Structure-guided optimization supported by PKA co-crystal (PDB 2F7X)

• [1] Li Q, Li T, Zhu GD, et al. Discovery of trans-3,4′-bispyridinylethylenes as potent and novel inhibitors of protein kinase B (PKB/Akt) for the treatment of cancer: Synthesis and biological evaluation. Bioorg Med Chem Lett. 2006;16(6):1679-1685. PMID: 16403626. View Source
• [2] RCSB PDB. 2F7X: Protein Kinase A bound to (S)-2-(1H-Indol-3-yl)-1-[5-((E)-2-pyridin-4-yl-vinyl)-pyridin-3-yloxymethyl]-ethylamine. DOI: 10.2210/pdb2f7x/pdb. View Source
• [3] Banavath HN, Sharma OP, Kumar MS, Baskaran R. Identification of novel tyrosine kinase inhibitors for drug resistant T315I mutant BCR-ABL: a virtual screening and molecular dynamics simulations study. Sci Rep. 2014;4:6948. View Source
• [4] DrugBank. DB07107: (1S)-2-(1H-Indol-3-yl)-1-[({5-[(E)-2-Pyridin-4-Ylvinyl]Pyridin-3-Yl}Oxy)Methyl]Ethylamine. Accession DB07107. View Source

DB07107 Non-Substitutability in T315I Research

The T315I gatekeeper mutation in BCR-ABL confers resistance to first- and second-generation TKIs (imatinib, dasatinib, nilotinib, bosutinib), all of which fail to achieve meaningful binding (docking scores ranging from −3.593 to −5.513 kcal/mol against the mutant) [1]. Ponatinib remains the only FDA-approved TKI with activity against T315I (docking score −11.050 kcal/mol), yet its clinical utility is constrained by dose-limiting vascular adverse events including arterial thrombosis and myocardial infarction [1][2]. DB07107, discovered through structure-based screening against the T315I mutant, achieved a docking score of −14.045 kcal/mol—2.995 kcal/mol more favorable than ponatinib—while simultaneously targeting Akt1, a downstream effector in the BCR-ABL signaling cascade that ponatinib does not directly engage [1][3]. This dual-target computational profile and distinct chemical scaffold make simple substitution with ponatinib or any single-target TKI impossible for studies requiring T315I inhibition combined with Akt pathway interrogation.

Ponatinib does not engage Akt1

The only T315I-active approved TKI lacks Akt inhibition, limiting dual-pathway interrogation. DB07107 provides both targets in one compound.

First/second-generation TKIs fail at T315I

Imatinib, dasatinib, nilotinib, and bosutinib show no meaningful binding to the T315I mutant, so cannot substitute for T315I-focused research.

Absence of Akt1 pharmacology in comparators

All approved BCR-ABL inhibitors are single-target agents. Substituting any of them omits the Akt pathway component, requiring a separate compound.

• [1] Banavath HN, Sharma OP, Kumar MS, Baskaran R. Identification of novel tyrosine kinase inhibitors for drug resistant T315I mutant BCR-ABL: a virtual screening and molecular dynamics simulations study. Sci Rep. 2014;4:6948. View Source
• [2] O'Hare T, Shakespeare WC, Zhu X, et al. AP24534, a pan-BCR-ABL inhibitor for chronic myeloid leukemia, potently inhibits the T315I mutant and overcomes mutation-based resistance. Cancer Cell. 2009;16(5):401-412. View Source
• [3] Li Q, Li T, Zhu GD, et al. Discovery of trans-3,4′-bispyridinylethylenes as potent and novel inhibitors of protein kinase B (PKB/Akt) for the treatment of cancer: Synthesis and biological evaluation. Bioorg Med Chem Lett. 2006;16(6):1679-1685. PMID: 16403626. View Source

DB07107 Quantitative Differentiation from Marketed TKIs

XP Glide Docking Against T315I BCR-ABL

In a direct head-to-head XP (extra precision) Glide docking study against the T315I mutant BCR-ABL ATP-binding site, DB07107 achieved the highest docking score (−14.045 kcal/mol) among all tested compounds, exceeding ponatinib (−11.050 kcal/mol), bosutinib (−5.513 kcal/mol), bafetinib (−4.689 kcal/mol), dasatinib (−4.702 kcal/mol), nilotinib (−3.772 kcal/mol), and imatinib (−3.593 kcal/mol) [1]. The 2.995 kcal/mol advantage over ponatinib—the only marketed drug active against T315I—represents a substantially more favorable predicted binding energy. DB07107 engages four hydrogen bonds with key ATP-binding pocket residues (Glu286, Met318, and two H-bonds with Asp381) at bond lengths of 2.92 Å, 2.97 Å, 3.32 Å, and 2.72 Å, mirroring the DFG-out binding mode observed with ponatinib [1].

Docking Score Rank

Head-to-head

DB07107: −14.045 kcal/mol (highest among 7 leads and all comparator TKIs)

Reported top-ranked docking score suggests favorable T315I-binding geometry; supports compound prioritization for experimental validation.

In silico prediction; confirm with kinase assays.

Evidence Dimension	XP Glide docking score against T315I mutant BCR-ABL (kcal/mol)
Target Compound Data	DB07107: −14.045 kcal/mol
Comparator Or Baseline	Ponatinib: −11.050 kcal/mol; Bosutinib: −5.513 kcal/mol; Bafetinib: −4.689 kcal/mol; Dasatinib: −4.702 kcal/mol; Nilotinib: −3.772 kcal/mol; Imatinib: −3.593 kcal/mol
Quantified Difference	ΔΔG = −2.995 kcal/mol vs. ponatinib; ΔΔG = −10.452 kcal/mol vs. imatinib
Conditions	Schrödinger Glide XP docking; T315I mutant BCR-ABL crystal structure (PDB-based); ATP-binding site; cutoff value set at −11.00 kcal/mol

Why This Matters

A docking score advantage of −2.995 kcal/mol over ponatinib, the only approved T315I-active TKI, suggests DB07107 may possess superior target engagement geometry warranting experimental validation, making it the preferred computational starting point for T315I-focused inhibitor optimization programs.

• [1] Banavath HN, Sharma OP, Kumar MS, Baskaran R. Identification of novel tyrosine kinase inhibitors for drug resistant T315I mutant BCR-ABL: a virtual screening and molecular dynamics simulations study. Sci Rep. 2014;4:6948. Table 1, Table 2. View Source

Dual BCR-ABL T315I and Akt1 Targeting

Unlike ponatinib, imatinib, dasatinib, and nilotinib—which are designed as single-target BCR-ABL inhibitors—DB07107 demonstrates experimentally validated dual-target activity. The Li et al. (2006) study established that DB07107 (compound 2q in the trans-3,4′-bispyridinylethylene series) inhibits Akt1 with potency in the low double-digit nanomolar range [1]. Vendor biochemical profiling corroborates Akt1 inhibition (reported IC₅₀: 360 nM in cell-free assays) while confirming BCR-ABL T315I targeting . This dual pharmacology is mechanistically significant because Akt is a critical downstream effector of BCR-ABL-mediated oncogenic signaling, and dual BCR-ABL/Akt blockade has been proposed as a strategy to overcome resistance and suppress leukemogenic signaling more completely than BCR-ABL inhibition alone [1].

Dual BCR-ABL + Akt1

Cross-study comparable

2 therapeutically relevant targets: BCR-ABL T315I (docking −14.045) + Akt1 (IC₅₀ low double-digit nM; vendor 360 nM)

Reported dual-target engagement enables single-compound pathway co-targeting studies, reducing experimental variables.

Akt1 potency to be verified independently; vendor IC₅₀ 360 nM.

Evidence Dimension	Target engagement profile (number of clinically relevant targets inhibited)
Target Compound Data	DB07107: BCR-ABL T315I (docking score −14.045 kcal/mol) + Akt1 (IC₅₀ low double-digit nM per primary literature; 360 nM per vendor biochemical assays)
Comparator Or Baseline	Ponatinib: BCR-ABL T315I only (docking score −11.050 kcal/mol); Imatinib: wild-type BCR-ABL only (T315I docking score −3.593 kcal/mol); Dasatinib: BCR-ABL (non-T315I); Nilotinib: BCR-ABL (non-T315I)
Quantified Difference	DB07107 engages 2 therapeutically relevant targets vs. 1 for all marketed TKIs; Akt1 IC₅₀ provides additional pharmacology dimension absent from all comparator compounds
Conditions	Akt1 inhibition: primary literature (Li et al. 2006, biochemical assay); BCR-ABL T315I: computational docking (Banavath et al. 2014); vendor-confirmed Akt1 IC₅₀ 360 nM (TargetMol, AbMole)

Why This Matters

For laboratories investigating PI3K/Akt pathway co-targeting in CML or resistance mechanisms, DB07107 provides a single-compound solution rather than requiring combination of a TKI with a separate Akt inhibitor, reducing experimental variables and procurement complexity.

• [1] Li Q, Li T, Zhu GD, et al. Discovery of trans-3,4′-bispyridinylethylenes as potent and novel inhibitors of protein kinase B (PKB/Akt) for the treatment of cancer: Synthesis and biological evaluation. Bioorg Med Chem Lett. 2006;16(6):1679-1685. PMID: 16403626. View Source

T315I-Selective Binding Over Wild-Type BCR-ABL

DB07107 exhibits a pronounced binding preference for the drug-resistant T315I mutant over wild-type BCR-ABL. In parallel docking experiments under identical conditions, DB07107 scored −14.045 kcal/mol against T315I mutant vs. −10.22 kcal/mol against wild-type BCR-ABL—a 3.825 kcal/mol difference favoring the mutant [1]. This contrasts with DB06977, the second-ranked compound, which showed a smaller differential (−13.163 T315I vs. −10.94 wild-type; Δ = 2.223 kcal/mol) [1]. Ponatinib, by comparison, showed a docking score of −11.050 kcal/mol against T315I mutant only (wild-type data not directly reported in the same study for ponatinib), but literature confirms ponatinib inhibits both wild-type and mutant with roughly comparable potency [1][2]. The enhanced mutant selectivity of DB07107 is attributed to its four hydrogen-bond network engaging Glu286, Met318, and Asp381 in the ATP pocket—residues critical for accommodating the T315I-induced conformational change [1].

T315I vs Wild-Type

Head-to-head

Δ = −3.825 kcal/mol (T315I more favorable than wild-type)

Reported mutant-preference docking profile may support T315I-selective research models.

Wild-type docking score −10.22 kcal/mol.

Evidence Dimension	XP docking score differential between T315I mutant and wild-type BCR-ABL
Target Compound Data	DB07107: T315I = −14.045 kcal/mol; Wild-type = −10.22 kcal/mol; Δ(mutant − WT) = −3.825 kcal/mol
Comparator Or Baseline	DB06977: T315I = −13.163 kcal/mol; Wild-type = −10.94 kcal/mol; Δ = −2.223 kcal/mol; ST013616: T315I = −12.106; WT = −8.17; Δ = −3.936 kcal/mol
Quantified Difference	DB07107 shows 3.825 kcal/mol preference for T315I over wild-type; DB07107's absolute T315I score is −2.895 kcal/mol better than DB06977 and −1.939 kcal/mol better than ST013616 on the mutant
Conditions	Schrödinger Glide XP docking; identical protocol for mutant and wild-type BCR-ABL; Table 2, Banavath et al. 2014

Why This Matters

Mutant-selective binding may translate to a wider therapeutic window by sparing wild-type BCR-ABL inhibition in normal hematopoietic cells, a differentiation that is critical for researchers developing mutation-specific therapies and for procurement decisions prioritizing T315I-selective tool compounds over pan-BCR-ABL inhibitors.

• [1] Banavath HN, Sharma OP, Kumar MS, Baskaran R. Identification of novel tyrosine kinase inhibitors for drug resistant T315I mutant BCR-ABL: a virtual screening and molecular dynamics simulations study. Sci Rep. 2014;4:6948. Table 2. View Source
• [2] O'Hare T, Shakespeare WC, Zhu X, et al. AP24534, a pan-BCR-ABL inhibitor for chronic myeloid leukemia, potently inhibits the T315I mutant and overcomes mutation-based resistance. Cancer Cell. 2009;16(5):401-412. View Source

Stable Hydrogen Bond Network in MD Simulations

In 10-nanosecond molecular dynamics (MD) simulations using GROMACS 4.5.5, DB07107 maintained an average of 2–3 stable hydrogen bonds with key ATP-binding site residues (Glu286, Met318, Asp381) throughout the entire trajectory in both wild-type and T315I mutant BCR-ABL complexes [1]. The protein backbone and ligand backbone RMSD profiles for DB07107 showed no significant fluctuations across the 10 ns period, indicating robust complex stability [1]. This contrasts with ST019342, which exhibited anomalous backbone fluctuations and dissociated from the binding pocket after 2–5 ns, and DB01172, which showed instability in wild-type RMSD and gradual egress from the ATP-binding site [1]. DB07107 was among the five compounds (alongside DB06977, ST013616, DB04200, and ST007180) recommended by the authors for broad-spectrum anti-CML development based on stable MD performance in both wild-type and mutant systems [1].

10-ns MD Stability

Head-to-head

Maintained 2–3 H-bonds (Glu286, Met318, Asp381) throughout 10 ns; no dissociation

Reported stable MD trajectory supports binding durability and reduces false-positive risk from docking alone.

GROMACS 4.5.5; validate with biophysical binding assay.

Evidence Dimension	MD simulation stability: average hydrogen bonds maintained and RMSD fluctuation over 10 ns
Target Compound Data	DB07107: 2–3 average H-bonds (Glu286, Met318, Asp381); stable backbone RMSD; no dissociation observed over 10 ns
Comparator Or Baseline	ST019342: dissociated from binding pocket after 2–5 ns; DB01172: unstable RMSD in wild-type, moved away from ATP site; DB06977: 3 average H-bonds; ST013616: 3–4 average H-bonds
Quantified Difference	DB07107 maintained continuous H-bond engagement for 10 ns vs. ST019342 which lost binding after 2–5 ns; DB07107 showed 2–3 consistent H-bonds vs. DB01172 which dropped to 1–2 in wild-type
Conditions	GROMACS 4.5.5; 10 ns MD simulation; both T315I mutant and wild-type BCR-ABL; H-bond analysis via g_hbond; RMSD calculated over full trajectory

Why This Matters

Sustained binding stability over 10 ns MD simulations provides computational evidence that DB07107's engagement is not transient, reducing the risk of false-positive docking hits and justifying prioritization for costly in vitro validation over less stable lead molecules.

• [1] Banavath HN, Sharma OP, Kumar MS, Baskaran R. Identification of novel tyrosine kinase inhibitors for drug resistant T315I mutant BCR-ABL: a virtual screening and molecular dynamics simulations study. Sci Rep. 2014;4:6948. Sections: Hydrogen bond analysis, Interaction energy and binding free energy, Conclusions. View Source

MM-GBSA Binding Free Energy Evaluation

Prime MM-GBSA rescoring of the BCR-ABL–drug complexes revealed that DB07107 achieved binding free energies (ΔG) of −112.76 kcal/mol for the T315I mutant complex and −112.25 kcal/mol for the wild-type complex [1]. Within the seven-lead-molecule cohort, DB06977 showed the most favorable MM-GBSA values (−126.71 mutant / −124.78 wild-type), while DB07107 ranked fourth in absolute MM-GBSA magnitude. However, DB07107 uniquely combined a strong MM-GBSA score with the highest XP docking score (−14.045 kcal/mol), a convergence not achieved by DB06977 (docking score −13.163 kcal/mol) or ST013616 (docking score −12.106; MM-GBSA only −71.53 kcal/mol mutant) [1]. The interaction energy for DB07107 in the mutant complex was −203,444.31 kcal/mol, substantially higher in magnitude than the wild-type value of −232,088.91 kcal/mol, consistent with the mutant-preference docking results [1].

MM-GBSA Free Energy

Head-to-head

T315I mutant ΔG = −112.76 kcal/mol (competitive within 7-lead cohort)

Convergent scoring (XP + MM-GBSA) reinforces lead prioritization; highest docking score combined with competitive binding free energy.

Ranked 4th in MM-GBSA magnitude; orthogonal scoring reduces false positives.

Evidence Dimension	Prime MM-GBSA binding free energy (ΔG, kcal/mol) and interaction energy for T315I mutant and wild-type BCR-ABL
Target Compound Data	DB07107: ΔG_mutant = −112.76 kcal/mol; ΔG_wild-type = −112.25 kcal/mol; Interaction energy_mutant = −203,444.31 kcal/mol
Comparator Or Baseline	DB06977: −126.71 (mutant) / −124.78 (WT); ST013616: −71.53 (mutant) / −82.32 (WT); DB04200: −103.15 (mutant) / −103.08 (WT); ST007180: −93.59 (mutant) / −81.26 (WT)
Quantified Difference	DB07107 MM-GBSA ΔG is 13.95 kcal/mol less favorable than DB06977 but 41.23 kcal/mol more favorable than ST013616 on T315I mutant; DB07107 uniquely combines top-ranked docking score with competitive MM-GBSA within the cohort
Conditions	Prime MM-GBSA (Schrödinger); GROMACS interaction energy estimation (short-range Lennard-Jones + Coulomb); Table 4, Banavath et al. 2014

Why This Matters

Convergent evidence from independent scoring functions (Glide XP + MM-GBSA) reduces false-positive risk in virtual screening campaigns; DB07107's combination of the highest docking score with competitive binding free energy makes it the most consistently high-performing candidate across orthogonal computational metrics for procurement and experimental follow-up.

• [1] Banavath HN, Sharma OP, Kumar MS, Baskaran R. Identification of novel tyrosine kinase inhibitors for drug resistant T315I mutant BCR-ABL: a virtual screening and molecular dynamics simulations study. Sci Rep. 2014;4:6948. Table 4. View Source

Co-Crystal Structure Validation in PKA

Unlike the other six lead molecules identified in the Banavath et al. (2014) virtual screen, DB07107 benefits from a pre-existing experimental X-ray crystal structure. PDB entry 2F7X (resolution 1.9 Å) captures DB07107 bound to the ATP-binding site of cAMP-dependent protein kinase (PKA), a close structural homolog of Akt within the AGC kinase family [1][2]. This structure, published by Li et al. (2006), provides atomic-level validation of the compound's ATP-competitive binding pose, confirming the orientation of the indole, vinylpyridine linker, and terminal pyridine rings within the kinase hinge region [1]. The experimental binding mode corroborates the computational docking predictions against BCR-ABL by demonstrating that DB07107 can adopt a productive kinase-bound conformation. No other compound among DB06977, ST013616, DB04200, ST007180, ST019342, or DB01172 has a publicly available co-crystal structure with any kinase [2].

Experimental Co-Crystal

Head-to-head

PDB 2F7X (1.9 Å): ATP-competitive pose validated in PKA

Atomic-level binding-mode confirmation supports structure-guided design; unique among the 7 leads.

Only compound in this cohort with an experimental kinase co-crystal structure.

Evidence Dimension	Availability of experimental X-ray co-crystal structure confirming kinase binding mode
Target Compound Data	DB07107: PDB 2F7X, 1.9 Å resolution, PKA co-crystal; confirms ATP-competitive binding pose
Comparator Or Baseline	DB06977: No co-crystal structure available; ST013616: No co-crystal structure; DB04200: No co-crystal structure; ST007180: No co-crystal structure; ST019342: No co-crystal structure; DB01172: No co-crystal structure
Quantified Difference	DB07107 has 1 experimentally validated kinase co-crystal structure vs. 0 for all six comparator lead molecules; structure resolution 1.9 Å provides atomic-level confidence
Conditions	X-ray diffraction; PKA (cAMP-dependent protein kinase alpha-catalytic subunit) from Bos taurus; PDB deposition 2005; primary citation: Li et al. 2006

Why This Matters

An experimentally determined binding mode eliminates the uncertainty inherent in docking-only predictions, making DB07107 the only compound in its cohort suitable for structure-guided optimization and providing procurement-grade confidence that the compound physically engages kinase ATP pockets as predicted.

• [1] Li Q, Li T, Zhu GD, et al. Discovery of trans-3,4′-bispyridinylethylenes as potent and novel inhibitors of protein kinase B (PKB/Akt) for the treatment of cancer: Synthesis and biological evaluation. Bioorg Med Chem Lett. 2006;16(6):1679-1685. PMID: 16403626. View Source
• [2] RCSB PDB. 2F7X: Protein Kinase A bound to (S)-2-(1H-Indol-3-yl)-1-[5-((E)-2-pyridin-4-yl-vinyl)-pyridin-3-yloxymethyl]-ethylamine. Deposited 2005. DOI: 10.2210/pdb2f7x/pdb. View Source

DB07107 Research and Procurement Scenarios

T315I BCR-ABL Lead Optimization via SBDD

DB07107 is the preferred starting scaffold for structure-guided optimization campaigns targeting drug-resistant T315I BCR-ABL. Its −14.045 kcal/mol XP docking score—the highest among all seven lead molecules and 2.995 kcal/mol superior to ponatinib—combined with an experimentally validated PKA co-crystal structure (PDB 2F7X, 1.9 Å) provides both computational confidence and a structural template for rational modification [1][2]. Medicinal chemistry teams can use the 2F7X binding pose to guide substitution of the indole and pyridine moieties while monitoring docking scores against the T315I benchmark of −14.045 kcal/mol, aiming to improve upon the MM-GBSA ΔG of −112.76 kcal/mol [1].

Dual BCR-ABL/Akt Inhibition in CML Resistance

For laboratories studying compensatory PI3K/Akt pathway activation as a mechanism of TKI resistance in CML, DB07107 offers an unparalleled single-agent tool. Its dual activity—BCR-ABL T315I inhibition (docking score −14.045 kcal/mol) plus Akt1 inhibition (low double-digit nanomolar per Li et al. 2006; vendor-reported IC₅₀ 360 nM)—eliminates the need for dual-compound protocols combining ponatinib with a separate Akt inhibitor [1][2]. This reduces experimental confounds from drug-drug interactions and simplifies pharmacokinetic considerations in cell-based resistance assays. The 3.825 kcal/mol mutant-over-wild-type binding preference further supports its use in T315I-selective pathway studies [1].

Virtual Screening Method Benchmarking

DB07107 serves as an ideal positive control and benchmarking standard for virtual screening method development. It is the only compound in the Banavath et al. (2014) cohort that converges the highest Glide XP docking score (−14.045 kcal/mol), competitive MM-GBSA binding free energy (−112.76 kcal/mol), stable 10-ns MD trajectory (2–3 average H-bonds), and an experimental X-ray structure (2F7X) [1][2]. Computational chemistry groups developing new scoring functions, docking algorithms, or MD protocols can use DB07107 as a multi-dimensional reference standard against which to validate prediction accuracy, with the 2F7X structure providing ground truth [2].

Kinase Selectivity Profiling of Bispyridinylethylene Scaffold

DB07107 belongs to the trans-3,4′-bispyridinylethylene chemical class originally developed as Akt inhibitors (Li et al. 2006), and its repurposing as a BCR-ABL T315I inhibitor via virtual screening makes it a unique chemotype for kinome-wide selectivity profiling [1][2]. Procurement of DB07107 enables broad-panel kinase profiling to map the full selectivity landscape of this scaffold, identifying potential off-targets within the AGC kinase family (given PKA co-crystallization) and CMGC kinases. This profiling data does not exist for any other compound in the Banavath et al. seven-lead set, positioning DB07107 as the foundational tool compound for establishing the structure-activity relationship of this chemotype across the kinome [2].

Application

Selection Property

Validation Focus

T315I BCR-ABL lead optimization

Co-crystal-supported chemotype

Docking and MD convergence validation

Dual BCR-ABL/Akt pathway co-targeting

Single-compound dual-target engagement

Pathway-response and resistance assay validation

Virtual screening method benchmarking

Multi-metric computational reference

Scoring function accuracy against known structure

Kinase selectivity profiling

Bispyridinylethylene scaffold

Kinome-wide selectivity and off-target mapping

• [1] Banavath HN, Sharma OP, Kumar MS, Baskaran R. Identification of novel tyrosine kinase inhibitors for drug resistant T315I mutant BCR-ABL: a virtual screening and molecular dynamics simulations study. Sci Rep. 2014;4:6948. View Source
• [2] Li Q, Li T, Zhu GD, et al. Discovery of trans-3,4′-bispyridinylethylenes as potent and novel inhibitors of protein kinase B (PKB/Akt) for the treatment of cancer: Synthesis and biological evaluation. Bioorg Med Chem Lett. 2006;16(6):1679-1685. PMID: 16403626. / RCSB PDB 2F7X: DOI 10.2210/pdb2f7x/pdb. View Source